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Compound Name: 2-(4-Methylphenyl)malonaldehyde

CAS No.: 27956-35-0

Cat. No.: B1273290

Get Quote

2-(4-Methylphenyl)malonaldehyde is an organic compound with the chemical formula

C₁₀H₁₀O₂ and a molecular weight of 162.19 g/mol .[1][2] It presents as an off-white solid and

belongs to the class of β-dicarbonyl compounds, structurally similar to its parent compound,

malonaldehyde.[2][3] The presence of a methylphenyl group and two aldehyde functionalities

imparts a unique combination of aromatic and reactive characteristics to the molecule.

The solubility of a compound is a critical physicochemical property that dictates its utility in

numerous applications. In drug development, solubility influences bioavailability and

formulation strategies. In chemical synthesis, it is a key parameter for reaction kinetics,

purification, and crystallization. Therefore, a thorough understanding of the solubility of 2-(4-
Methylphenyl)malonaldehyde is essential for any researcher or scientist working with this

molecule.

Theoretical Framework for Solubility: A "Like
Dissolves Like" Approach
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The fundamental principle governing the solubility of an organic compound is "like dissolves

like."[4] This adage encapsulates the concept that substances with similar intermolecular forces

are more likely to be soluble in one another.[5] The primary intermolecular forces at play are

London dispersion forces, dipole-dipole interactions, and hydrogen bonding.[6]

The molecular structure of 2-(4-Methylphenyl)malonaldehyde features a nonpolar aromatic

ring (the 4-methylphenyl group) and two polar aldehyde groups. The aldehyde groups, with

their carbon-oxygen double bonds, create dipole moments, making this region of the molecule

polar. The presence of these functional groups suggests that the solubility of 2-(4-
Methylphenyl)malonaldehyde will be highly dependent on the polarity of the solvent.

It is also important to consider that malonaldehyde and its derivatives can exist in an enol form

in organic solvents.[3] This tautomerization can influence the molecule's polarity and its ability

to act as a hydrogen bond donor, further affecting its solubility profile.

Predicted Solubility Profile of 2-(4-
Methylphenyl)malonaldehyde
Based on its chemical structure, a qualitative prediction of the solubility of 2-(4-
Methylphenyl)malonaldehyde in various organic solvents can be made. The following table

categorizes common organic solvents by their polarity and predicts the likely solubility of the

compound. It is crucial to note that these are predictions based on chemical principles and

should be confirmed by experimental determination.[7][8]
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Solvent Category Solvent Examples Predicted Solubility
Rationale for

Prediction

Nonpolar
Hexane,

Cyclohexane, Toluene
Low to Moderate

The nonpolar aromatic

ring will interact

favorably with

nonpolar solvents

through London

dispersion forces.

However, the polar

aldehyde groups will

limit overall solubility.

Toluene, being

aromatic, may exhibit

slightly better solubility

due to π-π stacking

interactions.

Polar Aprotic

Acetone, Ethyl

Acetate,

Dichloromethane

(DCM),

Tetrahydrofuran

(THF), Dimethyl

Sulfoxide (DMSO)

Moderate to High

These solvents

possess significant

dipole moments that

can effectively solvate

the polar aldehyde

groups of 2-(4-

Methylphenyl)malonal

dehyde. The balance

of polar and nonpolar

characteristics in

these solvents makes

them good candidates

for dissolving the

compound.[9][10]

Polar Protic Methanol, Ethanol,

Isopropanol

Moderate to High These solvents can

engage in hydrogen

bonding with the

oxygen atoms of the

aldehyde groups (and

the enol form), in
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addition to dipole-

dipole interactions.

This can lead to good

solubility. However,

the nonpolar part of

the molecule might

limit very high

solubility.[9][10]

Experimental Determination of Solubility: A
Validated Protocol
To obtain quantitative data on the solubility of 2-(4-Methylphenyl)malonaldehyde, a

systematic experimental approach is necessary. The following protocol outlines a reliable

method for determining the equilibrium solubility of the compound in a given organic solvent.

Materials and Equipment
2-(4-Methylphenyl)malonaldehyde (as an off-white solid)[2]

Selected organic solvents (analytical grade)

Analytical balance

Vials with screw caps

Constant temperature shaker or incubator

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility.
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Preparation Equilibration Sampling & Analysis

Weigh excess 2-(4-Methylphenyl)malonaldehyde Add a known volume of solvent to a vial
Combine

Incubate at a constant temperature with agitation Withdraw an aliquot of the supernatant Filter the aliquot to remove undissolved solid Dilute the filtrate to a known concentration Analyze by HPLC or UV-Vis spectroscopy Solubility Data
Calculate Solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of 2-(4-
Methylphenyl)malonaldehyde.

Step-by-Step Methodology
Preparation of Saturated Solutions:

Accurately weigh an excess amount of 2-(4-Methylphenyl)malonaldehyde into a series

of vials. The excess solid is crucial to ensure that the solution reaches saturation.

Add a precise volume of the desired organic solvent to each vial.

Equilibration:

Securely cap the vials and place them in a constant temperature shaker or incubator. A

standard temperature of 25 °C (298.15 K) is often used.

Agitate the samples for a sufficient period to ensure equilibrium is reached (e.g., 24-48

hours). The time required for equilibration should be determined empirically by taking

measurements at different time points until the concentration of the solute in the solution

remains constant.

Sampling and Filtration:

Allow the vials to stand undisturbed at the constant temperature for a short period to allow

the excess solid to settle.

Carefully withdraw an aliquot of the supernatant using a syringe.
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Immediately filter the aliquot through a syringe filter into a clean vial. This step is critical to

remove any undissolved microparticles.

Analysis:

Accurately dilute the filtered solution with the same solvent to a concentration that falls

within the linear range of the analytical instrument.

Analyze the diluted samples using a validated HPLC or UV-Vis spectrophotometric method

to determine the concentration of 2-(4-Methylphenyl)malonaldehyde. A calibration curve

prepared with known concentrations of the compound should be used for quantification.

Calculation of Solubility:

Calculate the concentration of the saturated solution, taking into account the dilution

factor. The solubility is typically expressed in units of mg/mL, g/L, or mol/L.

Data Presentation and Interpretation
The experimentally determined solubility data for 2-(4-Methylphenyl)malonaldehyde in

various organic solvents should be summarized in a clear and concise table for easy

comparison.
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Organic Solvent
Solvent Polarity (Dielectric

Constant)

Experimentally Determined

Solubility at 25 °C (g/L)

Hexane 1.9 [Insert Experimental Data]

Toluene 2.4 [Insert Experimental Data]

Dichloromethane 9.1 [Insert Experimental Data]

Acetone 21 [Insert Experimental Data]

Ethyl Acetate 6.0 [Insert Experimental Data]

Tetrahydrofuran 7.5 [Insert Experimental Data]

Methanol 32.6 [Insert Experimental Data]

Ethanol 24.3 [Insert Experimental Data]

Dimethyl Sulfoxide 47 [Insert Experimental Data]

Conclusion: Practical Implications and Future
Directions
This guide has provided a comprehensive overview of the solubility of 2-(4-
Methylphenyl)malonaldehyde in organic solvents, from theoretical predictions to a detailed

experimental protocol for its determination. The understanding and quantitative measurement

of its solubility are critical for its effective use in research and development. The provided

methodology offers a robust framework for generating reliable solubility data, which can inform

solvent selection for synthesis, purification, and formulation. Future studies could explore the

temperature dependence of solubility and the impact of co-solvent systems to further expand

the utility of this versatile molecule.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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